Cas no 100517-02-0 (3-Pyridinol,2,6-diamino-(6CI))

• Product Name: 3-Pyridinol,2,6-diamino-(6CI)
• CAS No: 100517-02-0
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 892936
• Update Time: 2025-04-19

3-Pyridinol,2,6-diamino-(6CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,2,6-diamino-(6CI)
• 3-Pyridinol, 2,6-diaMino-

• Inchi： 1S/C5H7N3O/c6-4-2-1-3(9)5(7)8-4/h1-2,9H,(H4,6,7,8)
• InChI Key： VZRMDLPJHQLXGP-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N)=CC=C1O

Computed Properties

• Exact Mass: 125.058912g/mol
• Monoisotopic Mass: 125.058912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 125.13g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 85.2Ų